Cas no 107575-59-7 (Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone)

• Product Name: Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
• CAS No: 107575-59-7
• Molecular Formula: C₁₃H₁₇N₃O₄
• Molecular Weight: 279.29178
• CID: 893925
• PubChem ID: 11022264

Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Properties

Names and Identifiers

• Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
• Ethyl (2E)-2-[(3-formamido-4-methoxyphenyl)hydrazono]propanoate
• 2-[2-[3-(ForMylaMino)-4-Methoxyphenyl]hydrazinylidene]propanoic Acid Ethyl Ester
• 107575-59-7

• InChIKey： FCTPJLPLVYPRIA-OQLLNIDSSA-N
• Inchi： InChI=1S/C13H17N3O4/c1-4-20-13(18)9(2)15-16-10-5-6-12(19-3)11(7-10)14-8-17/h5-8,16H,4H2,1-3H3,(H,14,17)/b15-9+
• SMILES： CCOC(=O)C(=NNc1ccc(c(c1)NC=O)OC)C

Computed Properties

• Exact Mass: 279.12200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 279.12190603g/mol
• Heavy Atom Count: 20
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 89Ų

Experimental Properties

• LogP: 2.33690
• PSA: 92.51000
• Boiling Point: 465.8±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 235.5±31.5 °C
• Density: 1.2±0.1 g/cm3